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Compound of Interest

Compound Name: Dysprosium(III) nitrate hydrate

Cat. No.: B560923 Get Quote

For researchers, scientists, and professionals in drug development, the purity of starting

materials is paramount. This guide provides a comprehensive comparison of commercially

available Dysprosium(III) nitrate hydrate and outlines detailed experimental protocols for its

purity validation. The presented data and methodologies aim to offer an objective framework for

selecting a suitable grade of this critical rare-earth compound.

Commercial Offerings: A Comparative Overview
Several chemical suppliers offer Dysprosium(III) nitrate hydrate with varying purity levels and

pricing. A summary of representative products is presented in Table 1. It is important to note

that "trace metals basis" or "REO" (Rare Earth Oxides) are common designators for purity,

indicating that the percentage purity is based on the metallic or rare-earth metallic impurities,

respectively.
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Table 1: Comparison

of Commercial

Dysprosium(III)

Nitrate Hydrate

Products

Supplier Product Number Stated Purity Price (USD) per 100g

Sigma-Aldrich 298158
99.9% trace metals

basis
$219.30

Thermo Scientific

(Alfa Aesar)
012922 99.9% (REO)[1][2] ~$156.65

American Elements N/A Up to 99.999% Price on Request

Aladdin Scientific D475065-100g
≥99.9% metals

basis[3]
$564.90

Strem Chemicals 99.9%-Dy (REO) Price on Request

Note: Prices are subject to change and may vary based on institutional agreements and

quantity.

Experimental Purity Validation
To independently verify the purity of a commercial batch of Dysprosium(III) nitrate hydrate, a

multi-technique approach is recommended. This involves the quantification of trace metallic

impurities, determination of the nitrate counter-ion, and analysis of the water of hydration.

Determination of Metallic Impurities by Inductively
Coupled Plasma-Mass Spectrometry (ICP-MS)
ICP-MS is the gold-standard technique for determining trace and ultra-trace level metallic

impurities in high-purity materials. Given the chemical similarity of lanthanides, it is crucial to

analyze for both other rare-earth elements (which are the most likely impurities) and common

non-rare-earth metals.

Expected Impurities:
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Rare-Earth Impurities: Due to the difficulty in separating adjacent lanthanides, the most

probable rare-earth impurities in dysprosium salts are Holmium (Ho), Erbium (Er), Terbium

(Tb), and Gadolinium (Gd).

Non-Rare-Earth Impurities: Common process-related impurities can include Iron (Fe), Silicon

(Si), Calcium (Ca), Aluminum (Al), and Magnesium (Mg).

Experimental Protocol:

Sample Preparation (Acid Digestion):

Accurately weigh approximately 100 mg of the Dysprosium(III) nitrate hydrate into a

clean, acid-leached PTFE vessel.

Add 5 mL of high-purity (e.g., TraceMetal™ Grade) nitric acid (HNO₃).

Gently heat the vessel on a hot plate in a fume hood until the sample is completely

dissolved.

After cooling, quantitatively transfer the solution to a 100 mL volumetric flask and dilute to

the mark with 18 MΩ·cm deionized water. This results in a stock solution of approximately

1 g/L.

Prepare a series of further dilutions to bring the concentrations of the analytes within the

linear dynamic range of the ICP-MS instrument. A final dysprosium concentration of 1-10

mg/L is often suitable.

Instrumental Analysis:

Instrumentation: A high-resolution ICP-MS instrument is recommended to minimize

spectral interferences.

Calibration: Prepare multi-element calibration standards in a matrix-matching solution (a

high-purity dysprosium solution at the same concentration as the samples) to account for

matrix effects. The calibration standards should cover the expected concentration range of

the impurities.
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Internal Standards: Use a multi-element internal standard solution containing elements

such as Rhodium (Rh), Indium (In), and Bismuth (Bi) to correct for instrumental drift and

matrix suppression. The internal standard is introduced into the sample stream online.

Analysis Parameters (Typical):

RF Power: 1550 W

Plasma Gas Flow: 15 L/min

Auxiliary Gas Flow: 0.8 L/min

Nebulizer Gas Flow: 1.0 L/min

Monitored Isotopes: Select isotopes with minimal isobaric interferences (e.g., ¹⁵⁹Tb,

¹⁶³Dy, ¹⁶⁵Ho, ¹⁶⁶Er, ¹⁵⁸Gd, ⁵⁶Fe, ²⁸Si, ⁴⁴Ca, ²⁷Al, ²⁴Mg).

Data Analysis: Quantify the impurity concentrations based on the calibration curves and

correct for the dilution factors.

Determination of Nitrate Content by Ion
Chromatography (IC)
Ion chromatography is a reliable method for the quantification of anionic species like nitrate.

Experimental Protocol:

Sample Preparation:

Accurately weigh approximately 100 mg of the Dysprosium(III) nitrate hydrate and

dissolve it in 100 mL of deionized water in a volumetric flask.

Further dilute this stock solution to bring the nitrate concentration into the optimal range for

the IC system (typically 1-50 mg/L). A high dilution factor is necessary to minimize

potential interference from the high concentration of the dysprosium cation.

Instrumental Analysis:
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Instrumentation: An ion chromatograph equipped with a conductivity detector and an

anion-exchange column (e.g., a hydroxide-selective column).

Eluent: An isocratic or gradient elution using a potassium hydroxide (KOH) or

carbonate/bicarbonate buffer is common. For example, an isocratic elution with 39 mM

KOH can be effective.[4]

Flow Rate: Typically 1.0 mL/min.

Detection: Suppressed conductivity detection.

Calibration: Prepare a series of sodium nitrate (NaNO₃) or potassium nitrate (KNO₃)

standards of known concentration to generate a calibration curve.

Data Analysis: Determine the nitrate concentration in the sample from the calibration curve

and calculate the weight percentage of nitrate in the original solid sample.

Determination of Water of Hydration by
Thermogravimetric Analysis (TGA) and Differential
Scanning Calorimetry (DSC)
TGA measures the change in mass of a sample as a function of temperature, while DSC

measures the heat flow into or out of a sample. Together, they can be used to determine the

water content and observe phase transitions. Dysprosium(III) nitrate typically exists as a

pentahydrate or hexahydrate.[2][5][6]

Experimental Protocol:

Sample Preparation:

Place a small, accurately weighed amount of the Dysprosium(III) nitrate hydrate
(typically 5-10 mg) into an alumina or platinum TGA crucible.

Instrumental Analysis:

Instrumentation: A simultaneous TGA-DSC instrument.
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Temperature Program:

Equilibrate at 30 °C.

Ramp up to 600 °C at a heating rate of 10 °C/min.

Atmosphere: Inert atmosphere, such as nitrogen or argon, with a flow rate of 50 mL/min.

Data Analysis:

The TGA curve will show distinct mass loss steps corresponding to the loss of water

molecules. The percentage mass loss can be used to calculate the number of water

molecules of hydration.

The DSC curve will show endothermic peaks corresponding to dehydration and

decomposition events. The melting point of the hydrate can also be observed, which for

the pentahydrate is around 88.6 °C.[5]

Data Presentation
The quantitative results from the above analyses should be summarized for clear comparison.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://en.wikipedia.org/wiki/Dysprosium(III)_nitrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Purity Analysis of a Commercial

Dysprosium(III) Nitrate Hydrate Sample

Analytical Technique Parameter Measured

ICP-MS Rare-Earth Impurities (ppm)

Holmium (Ho)

Erbium (Er)

Terbium (Tb)

Gadolinium (Gd)

Yttrium (Y)

Non-Rare-Earth Impurities (ppm)

Iron (Fe)

Silicon (Si)

Calcium (Ca)

Aluminum (Al)

Magnesium (Mg)

Ion Chromatography Nitrate (NO₃⁻) Content (wt%)

TGA Water of Hydration (wt% and moles per Dy)

Visualizing the Workflow
The logical flow of the purity validation process can be visualized as follows:
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Analytical Procedures Data Interpretation

Commercial Dy(NO₃)₃·xH₂O

ICP-MS Analysis

Ion Chromatography

TGA-DSC Analysis

Trace Metal Content
(RE & Non-RE)

Nitrate Content (wt%)

Water Content (xH₂O)

Overall Purity Assessment

Click to download full resolution via product page

Caption: Experimental workflow for the comprehensive purity validation of Dysprosium(III)
nitrate hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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